2-{2-[1-(4-quinolinylcarbonyl)-4-piperidinyl]-1H-imidazol-1-yl}acetamide

• IUPAC Name: 2-[2-[1-(quinoline-4-carbonyl)piperidin-4-yl]imidazol-1-yl]acetamide
• InChI: InChI=1S/C20H21N5O2/c21-18(26)13-25-12-9-23-19(25)14-6-10-24(11-7-14)20(27)16-5-8-22-17-4-2-1-3-15(16)17/h1-5,8-9,12,14H,6-7,10-11,13H2,(H2,21,26)
• InChI Key: IRIXTXFRJKRHRS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NC=CN2CC(=O)N)C(=O)C3=CC=NC4=CC=CC=C34
• Molecular Formula: C20H21N5O2
• Molecular Weight: 363.4 g/mol

Description

Compounds with quinoline and imidazole rings, such as "2-{2-[1-(4-quinolinylcarbonyl)-4-piperidinyl]-1H-imidazol-1-yl}acetamide", are of significant interest in medicinal chemistry due to their potential biological activities. These compounds often serve as key intermediates or active pharmacophores in the development of drugs targeting various diseases.

Synthesis Analysis

The synthesis of related compounds often involves multi-step reactions, including the Passerini three-component reaction for the formation of α-(acyloxy)-α-(quinolin-4-yl)acetamides, showcasing the utility of isocyanides, quinoline-4-carbaldehyde, and arenecarboxylic acids in aqueous conditions for one-pot synthesis with quantitative yields (Taran et al., 2014).

Molecular Structure Analysis

The molecular structure of related compounds is characterized by the presence of quinoline and imidazole rings, which are crucial for their biological activity. These structures are often analyzed using computational methods to predict their conformation and stability, contributing to the understanding of their interaction with biological targets.

Chemical Reactions and Properties

Compounds containing quinoline and imidazole rings engage in a variety of chemical reactions, including nucleophilic substitutions and coupling reactions. These reactions are essential for modifying the chemical structure to enhance biological activity or pharmacokinetic properties.

Physical Properties Analysis

The physical properties of these compounds, such as solubility and stability, are critical for their development as pharmaceutical agents. For instance, modifications in the molecular structure can significantly enhance aqueous solubility, a key factor for oral bioavailability (Shibuya et al., 2018).